Cas no 2408962-09-2 (tert-butyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate)

• Product Name: tert-butyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate
• CAS No: 2408962-09-2
• MF: C₁₆H₃₁NO₃
• MW: 285.422245264053
• CID: 6479236
• PubChem ID: 165700799
• Update Time: 2025-06-11

tert-butyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548339
• tert-butyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate
• 2408962-09-2

• Inchi： 1S/C16H31NO3/c1-14(2,3)20-13(18)17-11-16(6,19)12-8-7-9-15(4,5)10-12/h12,19H,7-11H2,1-6H3,(H,17,18)
• InChI Key： HZKMTCRYUMOVAA-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(=O)OC(C)(C)C)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 285.23039385g/mol
• Monoisotopic Mass: 285.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate

Professional Introduction to Tert-butyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate (CAS No. 2408962-09-2)

Tert-butyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate, with the CAS number 2408962-09-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry and agrochemicals. The unique structural features of this molecule, particularly its tert-butyl and 3,3-dimethylcyclohexyl substituents, contribute to its distinct chemical properties and potential biological activities.

The synthesis of Tert-butyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The presence of the hydroxyl group in the side chain enhances the compound's reactivity, making it a valuable intermediate in the preparation of more complex molecules. This reactivity is particularly useful in drug design, where functional groups play a crucial role in determining the pharmacokinetic and pharmacodynamic properties of a drug.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as bioactive molecules. Research has demonstrated that carbamates can act as inhibitors of various enzymatic pathways, making them promising candidates for therapeutic applications. For instance, studies have shown that certain carbamates exhibit inhibitory effects on carbonic anhydrase enzymes, which are involved in numerous physiological processes. The structural motif of Tert-butyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate suggests that it may also interact with such enzymes, potentially leading to new therapeutic strategies.

The< strong>3,3-dimethylcyclohexyl group in the molecule contributes to its lipophilicity, which is an important factor in drug absorption and distribution. By incorporating this group, chemists can fine-tune the compound's solubility profile, making it more suitable for oral or transdermal administration. Additionally, the< strong>tert-butyl group provides steric hindrance, which can influence how the molecule interacts with biological targets. This steric effect is particularly valuable in designing molecules that require precise binding to specific receptors or enzymes.

One of the most exciting aspects of Tert-butyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate is its potential as a lead compound for drug discovery. Researchers are increasingly leveraging computational methods and high-throughput screening to identify promising candidates for further development. The unique combination of structural features in this compound makes it an attractive starting point for generating derivatives with enhanced biological activity. By modifying specific functional groups or introducing new ones, scientists can explore a wide range of potential therapeutic applications.

The< strong>hydroxylpropyl moiety in the molecule also plays a significant role in its overall properties. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can affect both the solubility and bioavailability of a compound. In drug design, optimizing hydrogen bonding interactions is crucial for achieving desired pharmacokinetic profiles. The presence of this group in Tert-butyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate suggests that it may form stable interactions with biological targets, thereby enhancing its binding affinity.

In conclusion, Tert-butyl N-[2-(3,3-dimethylcyclohexyl)-2-hydroxypropyl]carbamate (CAS No. 2408962-09-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and development. By leveraging advanced synthetic methods and computational tools, researchers can explore its full potential and develop novel therapeutic agents that address unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.